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Compound of Interest

Compound Name: 2-Methyldecane

CAS No.: 6975-98-0

Cat. No.: B1664565

Get Quote

This guide provides a comprehensive toxicological profile of 2-Methyldecane (CAS No. 6975-

98-0), a branched-chain alkane. Designed for researchers, scientists, and drug development

professionals, this document synthesizes available data with established toxicological

principles to offer a thorough understanding of the potential hazards associated with this

compound. In instances where data for 2-Methyldecane is limited, a read-across approach

from structurally similar isoparaffinic hydrocarbons is employed to provide a robust

assessment.

Chemical and Physical Properties of 2-
Methyldecane
Understanding the physicochemical properties of a substance is fundamental to predicting its

toxicological behavior, including its absorption, distribution, metabolism, and excretion (ADME)

profile. 2-Methyldecane is a colorless liquid with a characteristic odor.[1][2] Its key properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

Boiling Point 189.3 °C at 760 mm Hg [1][3]

Melting Point -48.9 °C [1]

Vapor Pressure 0.49 mmHg at 25 °C [1]

Water Solubility
0.2971 mg/L at 25 °C

(estimated)
[3]

LogP (Octanol/Water Partition

Coefficient)
6.156 (estimated) [3]

The high LogP value and low water solubility of 2-Methyldecane suggest a lipophilic nature,

indicating a potential for absorption through lipid-rich membranes and distribution into fatty

tissues.

Toxicokinetics: The Journey Through the Body
While specific toxicokinetic studies on 2-Methyldecane are not readily available, the general

behavior of branched alkanes in biological systems provides a predictive framework.

Absorption
Due to its lipophilicity, 2-Methyldecane is expected to be readily absorbed following oral and

inhalation exposure. Dermal absorption is generally low for alkanes but can be enhanced with

prolonged contact or through damaged skin.[4]

Distribution
Following absorption, 2-Methyldecane is likely to distribute to lipid-rich tissues such as adipose

tissue, the liver, and the central nervous system. This distribution pattern is characteristic of

lipophilic substances.

Metabolism
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The metabolism of branched alkanes like 2-Methyldecane primarily occurs in the liver via

oxidation reactions catalyzed by cytochrome P450 enzymes. The primary metabolic pathway

involves hydroxylation at the terminal or sub-terminal carbon atoms, followed by further

oxidation to carboxylic acids, which can then be conjugated and excreted.

Excretion
The metabolites of 2-Methyldecane are expected to be more water-soluble than the parent

compound, facilitating their excretion primarily through urine and feces. A portion of the

unchanged compound may be excreted via exhalation.

Acute and Chronic Toxicity
Acute Toxicity
2-Methyldecane exhibits a low order of acute toxicity. The primary hazards associated with

acute exposure are related to its physical properties and effects on the central nervous system

at high concentrations.

Route Species Value Classification Source

Inhalation

(vapor)
Rat

LC50 > 12,200

mg/m³/4hr
Not Classified [1][5]

Oral -
Data not

available

Aspiration

Hazard
[1][5]

Dermal Rabbit Not an irritant Not Classified [6]

Eye Rabbit Not an irritant Not Classified [6]

Aspiration Hazard: A significant concern with liquid hydrocarbons like 2-Methyldecane is the

risk of aspiration into the lungs if swallowed or vomited, which can lead to chemical

pneumonitis.[1][4][5][7] This is a critical consideration in handling and emergency response.

Central Nervous System Effects: High vapor concentrations may cause anesthetic effects,

including drowsiness, dizziness, and headache.[1][2][5]

Chronic Toxicity
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Data from studies on isoparaffinic hydrocarbon solvents (C10-C12) provide insights into the

potential chronic effects of 2-Methyldecane. A 13-week inhalation study in rats revealed male-

specific kidney effects (nephropathy) and liver enlargement in both sexes.[8]

Male Rat Nephropathy: The kidney changes observed are attributed to an accumulation of

alpha 2u-globulin, a protein specific to male rats. This phenomenon is not considered

relevant to human health.[8]

Liver Enlargement: The observed liver enlargement, without accompanying pathological

changes or elevation in liver enzymes, is considered an adaptive response to the metabolic

load of the hydrocarbon.[8]

The overall No Observed Adverse Effect Concentration (NOAEC) from this study was greater

than 10,000 mg/m³.[8]

Specialized Toxicological Endpoints
Carcinogenicity
There are no specific carcinogenicity studies available for 2-Methyldecane. However,

isoparaffinic hydrocarbons are generally not considered carcinogenic.[4]

Mutagenicity
In vitro genotoxicity studies on similar C9-C14 aliphatic hydrocarbons have been conducted.

The available data suggests that these substances are not mutagenic.[9] The standard battery

of genotoxicity tests, as recommended by the Organisation for Economic Co-operation and

Development (OECD), would be required for a definitive assessment.[3][10][11]

Reproductive and Developmental Toxicity
Studies on C9-12 isoalkanes have shown no evidence of maternal toxicity, developmental

toxicity, or teratogenicity in rats exposed via inhalation.[6] For a comprehensive evaluation, a

study following OECD Test Guideline 422 (Combined Repeated Dose Toxicity Study with the

Reproduction/Developmental Toxicity Screening Test) or OECD Test Guideline 443 (Extended

One-Generation Reproductive Toxicity Study) would be necessary.[2][12][13][14]
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Experimental Protocols for Toxicological
Assessment
To further elucidate the toxicological profile of 2-Methyldecane, a series of standardized in vitro

and in vivo assays would be required. The following section outlines the principles and

methodologies of these key experiments, grounded in OECD guidelines.

In Vitro Cytotoxicity Assessment
Rationale:In vitro cytotoxicity assays provide a rapid and ethical means to assess the basal

toxicity of a compound and can be used to estimate starting doses for in vivo studies.[15][16]

Methodology (based on OECD TG 129):

Cell Culture: Utilize a suitable cell line, such as Balb/c 3T3 fibroblasts or normal human

keratinocytes.

Exposure: Expose confluent cell monolayers to a range of concentrations of 2-
Methyldecane for a defined period.

Endpoint Measurement: Assess cell viability using a quantitative assay, such as the Neutral

Red Uptake (NRU) assay.

Data Analysis: Determine the concentration that causes a 50% reduction in cell viability

(IC50).

Start Cell Culture
(e.g., 3T3 fibroblasts)

Exposure to
2-Methyldecane

(Concentration Gradient)

Neutral Red
Uptake Assay Determine IC50 End

Click to download full resolution via product page

Caption: Workflow for In Vitro Cytotoxicity Testing.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test
(Ames Test)
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Rationale: The Ames test is a widely used method to assess the mutagenic potential of a

chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of

Salmonella typhimurium.[17]

Methodology (based on OECD TG 471):

Bacterial Strains: Use a set of tester strains with different mutations in the histidine operon.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (S9 mix) to detect metabolites that may be mutagenic.

Exposure: Expose the bacterial strains to various concentrations of 2-Methyldecane on a

minimal agar plate.

Incubation: Incubate the plates for 48-72 hours.

Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent

increase in revertants indicates a positive result.
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Caption: Ames Test Experimental Workflow.
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In Vivo Repeated Dose Toxicity Study with
Reproductive/Developmental Screening
Rationale: This study provides information on the general systemic toxicity of a substance after

repeated exposure and includes a screening assessment of its potential effects on reproduction

and development.

Methodology (based on OECD TG 422):

Animal Model: Use a rodent species, typically Sprague-Dawley rats.

Dosing: Administer 2-Methyldecane daily via the most relevant route of exposure (e.g.,

gavage or inhalation) at three dose levels plus a control group. Males are dosed for a

minimum of 28 days, and females are dosed for 14 days before mating, through mating,

gestation, and lactation.

Observations: Monitor for clinical signs of toxicity, body weight changes, and food

consumption.

Reproductive Parameters: Assess mating performance, fertility, gestation length, and

parturition.

Developmental Parameters: Evaluate pup viability, growth, and development.

Pathology: Conduct a full necropsy and histopathological examination of parental animals

and selected offspring.

Parental Generation (P)

First Generation (F1) Endpoints

Pre-mating Dosing
(Males & Females) Mating Gestation Dosing

(Females)
Lactation Dosing

(Females)

Birth

Parental Systemic Toxicity
& Reproductive Performance

Weaning Post-weaning
Observations

F1 Viability, Growth,
& Development
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Caption: Overview of OECD TG 422 Study Design.

Conclusion and Future Directions
The available toxicological data for 2-Methyldecane, supplemented by read-across from

structurally similar isoparaffinic hydrocarbons, indicates a low order of systemic toxicity. The

primary concerns are aspiration hazard upon ingestion and transient central nervous system

effects at high vapor concentrations. There is no current evidence to suggest that 2-
Methyldecane is a skin or eye irritant, a skin sensitizer, or that it possesses mutagenic,

carcinogenic, or reproductive and developmental toxicity.

However, to establish a definitive toxicological profile, further studies on 2-Methyldecane are

warranted, particularly in the areas of toxicokinetics, chronic toxicity, and genotoxicity, following

internationally recognized guidelines such as those established by the OECD. This will provide

a more complete understanding of its potential risks to human health and the environment.
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Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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